![molecular formula C19H22ClN3O3 B2706837 5-(4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one CAS No. 2034528-01-1](/img/structure/B2706837.png)
5-(4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl)-4-methoxy-1-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C19H22ClN3O3 and its molecular weight is 375.85. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Anti-inflammatory Activities
Synthesis and Antimicrobial Activities : Novel derivatives, including those related to the piperazine structure, have been synthesized and screened for antimicrobial activities. Some compounds were found to possess good to moderate activities against microorganisms, highlighting potential applications in developing new antimicrobial agents (Bektaş et al., 2007).
Anti-Inflammatory and Analgesic Agents : Research into novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, which share structural motifs with the mentioned compound, indicated significant analgesic and anti-inflammatory activities. These compounds were evaluated as cyclooxygenase inhibitors and showed potential as anti-inflammatory agents (Abu‐Hashem et al., 2020).
Neuroprotective Activity
- Anti-Ischaemic Activity : The compound demonstrated significant prolongation of survival time in mice subjected to acute cerebral ischaemia, indicating potent neuroprotective activity. This suggests its potential application in the treatment of neurological disorders related to ischaemia (Zhong et al., 2014).
Genotoxicity and Metabolic Activation
- Although not directly related to the exact structure of interest, studies on related compounds have explored the role of metabolic activation in genotoxicity. These findings could inform safety assessments and the development of related therapeutic agents, emphasizing the importance of understanding metabolic pathways (Kalgutkar et al., 2007).
Chemical Synthesis and Characterization
- Synthesis Techniques : Research into the chemical synthesis of related compounds, focusing on methods such as Dieckmann cyclization, provides insights into the chemical manipulation and potential applications of similar structures in medicinal chemistry (Aboussafy & Clive, 2012).
Properties
IUPAC Name |
5-[4-(5-chloro-2-methylphenyl)piperazine-1-carbonyl]-4-methoxy-1-methylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O3/c1-13-4-5-14(20)10-16(13)22-6-8-23(9-7-22)19(25)15-12-21(2)18(24)11-17(15)26-3/h4-5,10-12H,6-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWDYVDXHZKEGLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=O)C3=CN(C(=O)C=C3OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.